Cas no 337928-27-5 (3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile)

• Product Name: 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile
• CAS No: 337928-27-5
• MDL: MFCD00139216
• CID: 4646743
• Update Time: 2025-07-14

3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((CYANO-2-[3-(TRIFLUOROMETHYL)PHENYL]CARBOHYDRAZONOYL)SULFONYL)-5-METHYL-4-ISOTHIAZOLECARBONITRILE
• 3-({Cyano-2-[3-(trifluoromethyl)phenyl]carbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbon
• 4-Isothiazolecarbonitrile, 3-[[cyano[2-[3-(trifluoromethyl)phenyl]hydrazinylidene]methyl]sulfonyl]-5-methyl-
• 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile

• MDL： MFCD00139216

Additional information on 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile

3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile: An Overview

3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile (CAS No. 337928-27-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number, is a member of the isothiazole family and contains several functional groups that contribute to its chemical and biological properties.

The core structure of 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile includes a cyano group, a trifluoromethyl group, and a sulfonyl group, all of which are known for their reactivity and ability to modulate biological processes. The presence of these functional groups makes it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators in inflammatory responses.

In addition to its anti-inflammatory effects, 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound has significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation.

The structural complexity of 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile also makes it an interesting target for synthetic chemists. The synthesis of this compound typically involves multiple steps, including the formation of the isothiazole ring and the introduction of the cyano and trifluoromethyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for further research and development.

The pharmacokinetic properties of 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good stability in plasma, making it a promising candidate for further clinical evaluation.

In conclusion, 3-({Cyano-2-3-(trifluoromethyl)phenylcarbohydrazonoyl}sulfonyl)-5-methyl-4-isothiazolecarbonitrile (CAS No. 337928-27-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.